Cas no 1443987-72-1 ((1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid)

• Product Name: (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid
• CAS No: 1443987-72-1
• MF: C₉H₁₁BN₂O₃
• MW: 206.006242036819
• CID: 5036776
• PubChem ID: 129359445
• Update Time: 2025-10-29

(1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid
• D76280
• XH0195
• CS-0102156
• CS-16680
• 1443987-72-1
• (1,3-dimethyl-2-oxo-2,3-dihydro-1H-1,3-benzodiazol-5-yl)boronic acid
• AKOS037651358
• EN300-7438511
• (1,3-dimethyl-2-oxobenzimidazol-5-yl)boronic acid

• Inchi： 1S/C9H11BN2O3/c1-11-7-4-3-6(10(14)15)5-8(7)12(2)9(11)13/h3-5,14-15H,1-2H3
• InChI Key： ZXMMAFWVKSOOTD-UHFFFAOYSA-N
• SMILES： O=C1N(C)C2C=CC(B(O)O)=CC=2N1C

Computed Properties

• Exact Mass: 206.0862724g/mol
• Monoisotopic Mass: 206.0862724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64

Additional information on (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid

Introduction to (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic Acid (CAS No. 1443987-72-1)

(1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid is a highly specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1443987-72-1, belongs to the class of boronic acids, which are widely recognized for their utility in various synthetic applications, particularly in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental in the construction of complex organic molecules, making this compound a valuable tool in the development of novel therapeutic agents.

The structural framework of (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid incorporates a benzo[d]imidazole core, which is a heterocyclic structure known for its broad spectrum of biological activities. The benzo[d]imidazole scaffold is frequently encountered in medicinal chemistry due to its presence in numerous bioactive natural products and pharmacologically relevant compounds. The introduction of boronic acid functionality at the 5-position of this scaffold enhances its reactivity and makes it an attractive intermediate for further derivatization.

In recent years, there has been a surge in research focused on the development of boronic acid derivatives for their potential applications in drug discovery. The unique properties of boronic acids, such as their ability to form stable complexes with diols and their role as key intermediates in cross-coupling reactions, have made them indispensable in synthetic organic chemistry. Specifically, (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid has been explored in the synthesis of complex molecules that exhibit promising biological activities.

One of the most notable applications of this compound is in the synthesis of inhibitors targeting enzymes involved in critical biological pathways. For instance, boronic acid derivatives have been extensively studied as inhibitors of glycosidases, which are enzymes that play a crucial role in various metabolic processes. The benzo[d]imidazole moiety in (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid provides a suitable platform for designing molecules that can interact with these enzymes with high specificity and affinity.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors that can modulate the activity of enzymes implicated in diseases such as cancer and diabetes. Boronic acids have emerged as powerful tools in this endeavor due to their ability to form reversible covalent bonds with target proteins. This property allows for the development of drugs that can selectively inhibit enzymatic activity without causing significant off-target effects. The synthesis and optimization of compounds like (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-yl)boronic acid are therefore critical for advancing drug discovery efforts.

Recent advancements in synthetic methodologies have further enhanced the utility of boronic acids in medicinal chemistry. Techniques such as flow chemistry and transition-metal-catalyzed reactions have enabled the efficient preparation of complex boronic acid derivatives. These methods have not only improved the scalability of synthesis but also allowed for the exploration of novel structural motifs. As a result, compounds like (1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazol-5-ybolic acid) are being increasingly utilized in hit-to-lead optimization campaigns.

The benzo[d]imidazole core is particularly interesting due to its versatility in forming hydrogen bonds and its ability to adopt multiple conformations. These properties make it an excellent scaffold for designing molecules that can interact with biological targets through non-covalent interactions. Additionally, the presence of both methyl and hydroxymethyl groups on the benzo[d]imidazole ring provides additional functional handles for further derivatization. This flexibility allows chemists to fine-tune the physicochemical properties of derived compounds, optimizing them for specific biological activities.

In conclusion, (1,3-Dimethyl - 2 - oxo - 2 , 3 - dihydro - 1 H - benzo [ d ] imidazol - 5 - yl ) boronic acid (CAS No. 1443987 - 72 - 1) represents a significant advancement in the field of organoboron chemistry. Its unique structural features and reactivity make it a valuable intermediate for the synthesis of bioactive molecules. The ongoing research into boronic acid derivatives continues to uncover new possibilities for their application in drug discovery and therapeutic development. As synthetic methodologies continue to evolve, compounds like this will undoubtedly play an increasingly important role in shaping the future of medicinal chemistry.